N-(3-chloro-2-methylphenyl)-2-{[3-(3-methylbutyl)-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide

• IUPAC Name: N-(3-chloro-2-methylphenyl)-2-[[3-(3-methylbutyl)-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C24H24ClN3O3S/c1-14(2)11-12-28-23(30)22-21(16-7-4-5-10-19(16)31-22)27-24(28)32-13-20(29)26-18-9-6-8-17(25)15(18)3/h4-10,14H,11-13H2,1-3H3,(H,26,29)
• InChI Key: LCMLCNFANCCFND-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC=C1Cl)NC(=O)CSC2=NC3=C(C(=O)N2CCC(C)C)OC4=CC=CC=C43
• Molecular Formula: C24H24ClN3O3S
• Molecular Weight: 470.0 g/mol

Description

N-(3-chloro-2-methylphenyl)-2-{[3-(3-methylbutyl)-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl}acetamide is a useful research compound. Its molecular formula is C24H24ClN3O3S and its molecular weight is 469.98. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structure and Conformational Analysis

Research on similar compounds has focused on their crystal structures and the implications of their conformational properties. For example, studies on 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]acetamides reveal these compounds exhibit a folded conformation, which is stabilized by intramolecular hydrogen bonding. This characteristic is significant for understanding molecular interactions and stability, with potential applications in designing more effective molecules for various purposes, including pharmaceuticals (Subasri et al., 2016).

Antitumor Activity

Compounds featuring the dihydro[1]benzofuro[3,2-d]pyrimidin structure have been explored for their antitumor activities. For instance, thieno[2,3-d]pyrimidine derivatives have demonstrated potent anticancer activity against multiple human cancer cell lines, highlighting the therapeutic potential of structurally related compounds in oncology research (Hafez & El-Gazzar, 2017).

Antimicrobial Activity

Research into novel heterocyclic compounds with a sulfamido moiety, related to the structural framework of the compound , has shown promising antibacterial and antifungal activities. This suggests potential applications in developing new antimicrobial agents (Nunna et al., 2014).

Dual Enzyme Inhibition

Studies on compounds with similar dihydropyrimidin and sulfanylacetamide structures have identified them as potent inhibitors of both thymidylate synthase and dihydrofolate reductase. This dual inhibitory activity underscores their potential in designing drugs aimed at multiple targets, offering a promising strategy for treating diseases like cancer with higher efficacy and lower resistance rates (Gangjee et al., 2008).